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Compound of Interest

Compound Name: Vinylcyclohexane

Cat. No.: B147605

This technical guide provides a comprehensive overview of the key physical properties of
vinylcyclohexane, specifically its boiling point and density. It is intended for researchers,
scientists, and professionals in drug development and polymer chemistry who require precise
data and methodologies for handling and characterizing this monomer.

Overview of Vinylcyclohexane

Vinylcyclohexane, also known as cyclohexylethylene, is a colorless liquid organic compound.
[1][2] It consists of a vinyl group attached to a cyclohexane ring. Its primary application is as a
monomer in the synthesis of polymers and copolymers, contributing to materials with specific
mechanical properties.[2] A thorough understanding of its physical properties is crucial for its
application in polymer synthesis, as a solvent, and as a starting material for other organic
compounds.[1]

Physical Properties of Vinylcyclohexane

The boiling point and density are critical physical constants for the identification, purification,
and handling of vinylcyclohexane. These properties are summarized below.
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Physical Property Value Conditions

At standard atmospheric

Boiling Point 128 °C )
pressure (lit.)[3][4][5][6]

At standard atmospheric
127-128 °C

pressure[7]
Density 0.805 g/mL At 25 °C (lit.)[4][6][8][°]
0.8 g/mL Not specified[3]
0.842 glcm3 At 0 °C[5]

Experimental Determination of Physical Properties

Accurate determination of the boiling point and density of vinylcyclohexane requires
standardized experimental protocols. The following sections detail the methodologies for these
measurements.

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a pure compound, the boiling point is a sharp, constant temperature during
distillation.[10]

Protocol:

o Apparatus Setup: Assemble a distillation apparatus or a micro boiling point apparatus using
a Thiele tube. For the latter, a small test tube containing 2-3 mL of vinylcyclohexane is
attached to a thermometer.[10] A capillary tube, sealed at one end, is placed inside the test
tube with the open end down.[11]

o Heating: The apparatus is heated gently in a liquid bath (e.g., paraffin oil).[10][11] The
heating should be gradual to ensure uniform temperature distribution, which can be
facilitated by stirring.[10]

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the capillary tube. This indicates that the vapor pressure of the vinylcyclohexane is
overcoming the external pressure.[11]
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o Measurement: Continue gentle heating until a rapid and continuous stream of bubbles is
observed. At this point, remove the heat source. The temperature at which the bubbling
ceases and the liquid begins to enter the capillary tube is recorded as the boiling point of

vinylcyclohexane.[11]

e Pressure Correction: Since boiling point is dependent on atmospheric pressure, it is
important to record the ambient pressure. If the pressure deviates significantly from standard
pressure (760 mmHg), a correction may be necessary.
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Workflow for Boiling Point Determination

Apparatus Setup

1. Place 2-3 mL of
vinylcyclohexane in a test tube.

:

2. Insert a sealed-end
capillary tube (open end down).

:

3. Attach the test tube
to a thermometer.

:

4. Immerse assembly in a
Thiele tube with heating oil.

Heating & gbservation

5. Gently heat the
side arm of the Thiele tube.

:

6. Observe for a rapid, continuous
stream of bubbles from the capillary.

Measurement

y

7. Remove heat source.

9. Record ambient
atmospheric pressure.

8. Record the temperature when
bubbling stops and liquid
enters the capillary.

esult

Boiling Point of

Vinylcyclohexane

Click to download full resolution via product page

Workflow for Boiling Point Determination
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Density is an intensive physical property defined as the mass of a substance per unit volume (d
=m/V).[12] It is temperature-dependent, so the temperature of the measurement must be
recorded.

Protocol:

o Mass Measurement of Empty Container: Accurately weigh a clean, dry volumetric flask or
pycnometer of a known volume (e.g., 10 mL) using an analytical balance. Record this mass.

« Filling the Container: Carefully fill the container with vinylcyclohexane up to the calibration
mark. Ensure there are no air bubbles.

o Temperature Equilibration: Place the filled container in a constant temperature water bath
until the vinylcyclohexane reaches the desired temperature (e.g., 25 °C). The volume of the
liquid may change slightly, so it may be necessary to add or remove a small amount to align
with the calibration mark.

o Mass Measurement of Filled Container: Dry the outside of the container and weigh it again
on the analytical balance. Record this new mass.

o Calculation:

o Calculate the mass of the vinylcyclohexane by subtracting the mass of the empty
container from the mass of the filled container.

o Divide the mass of the vinylcyclohexane by the known volume of the container to obtain
the density.

o Repeat the procedure for multiple trials to ensure accuracy.[12]
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Workflow for Density Determination

Mass Measurement

1. Weigh a clean, dry
volumetric flask (Mass A).

.

2. Fill flask to the mark
with vinylcyclohexane.

:

3. Equilibrate to a constant
temperature (e.g., 25°C).

'

N

. Weigh the filled flask (Mass B).

y

5. Calculate mass of liquid:
Mass_liquid = Mass B - Mass A

Calculation

6. Record the known volume
of the flask (Volume_flask).

7. Calculate Density:
Density = Mass_liquid / Volume_flask

Re

ult

Density of Vinylcyclohexane
at specified temperature
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Workflow for Density Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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